N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)bicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C12H17N3OS2/c1-2-17-12-15-14-11(18-12)13-10(16)9-6-7-3-4-8(9)5-7/h7-9H,2-6H2,1H3,(H,13,14,16)
• InChI Key: GOJANEFCFSLCMR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2CC3CCC2C3
• Molecular Formula: C12H17N3OS2
• Molecular Weight: 283.4 g/mol

Description

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide, also known as EBH, is a synthetic compound that has been studied for its potential use in scientific research. EBH is a bicyclic compound that contains a thiadiazole ring, which is a five-membered heterocyclic ring containing both sulfur and nitrogen atoms. The compound has been shown to have potential as a research tool due to its unique structure and potential biological activity.

Mechanism of Action

The exact mechanism of action of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide is not fully understood, but it is thought to act as a modulator of the dopamine system. Specifically, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been shown to increase dopamine release in the striatum, a region of the brain that is involved in reward and motivation. This effect is thought to be mediated by the inhibition of dopamine reuptake, which leads to an increase in extracellular dopamine levels.
Biochemical and physiological effects:
In addition to its effects on the dopamine system, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been shown to have a variety of other biochemical and physiological effects. For example, the compound has been shown to have anti-inflammatory effects in vitro, as well as potential antitumor activity. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has also been shown to have potential as a tool for studying the role of the endocannabinoid system in the brain, which is involved in a variety of physiological processes, including pain, mood, and appetite.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide as a research tool is its unique structure, which makes it a useful tool for studying the mechanisms of action of other compounds. Additionally, the compound has been shown to have potential as a modulator of the dopamine system, which is involved in a variety of physiological processes. However, the compound also has limitations, including its relatively low potency and potential toxicity at high doses.

Future Directions

There are several potential future directions for research involving N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide. One area of interest is the potential use of the compound as a tool for studying the mechanisms of action of drugs of abuse, including cocaine and amphetamines. Additionally, the compound could be used to study the role of the endocannabinoid system in the brain, which is involved in a variety of physiological processes. Finally, further research is needed to fully understand the potential therapeutic applications of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide, including its potential as an anti-inflammatory agent and antitumor agent.

Synthesis Methods

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide can be synthesized using a variety of methods, including the reaction of 5-(ethylthio)-1,3,4-thiadiazol-2-amine with bicyclo[2.2.1]hept-2-ene-2-carboxylic acid chloride. This reaction results in the formation of the desired compound, which can be purified using standard chromatography techniques. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been studied for its potential use as a research tool in a variety of scientific fields, including neuroscience, pharmacology, and biochemistry. The compound has been shown to have potential as a modulator of the dopamine system, which is involved in a variety of physiological processes, including reward, motivation, and movement. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has also been shown to have potential as a tool for studying the mechanisms of action of other compounds, including drugs of abuse.